Cas no 17321-20-9 (3-Chloro-6-ethoxypyridazine)

• Product Name: 3-Chloro-6-ethoxypyridazine
• CAS No: 17321-20-9
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD00270290
• CID: 169097
• PubChem ID: 261579
• Update Time: 2025-05-19

3-Chloro-6-ethoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-ethoxypyridazine
• 3-Chloro-6-ethoxy-pyridazine
• Pyridazine, 3-chloro-6-ethoxy-
• 3-chloro-6-ethoxypyridazine(SALTDATA: FREE)
• NSC 94042
• 3-ethoxy-6-chloropyridazine
• 3-chloro-6-(ethyloxy)pyridazine
• NSC94042
• NCIOpen2_001588
• Pyridazine,3-chloro-6-ethoxy-
• FFEBQGWXQGASGB-UHFFFAOYSA-N
• STK505639
• 8931AA
• MB01118
• AM100375
• AB1009769
• DTXSID00294083
• EN300-80186
• 17321-20-9
• DS-14137
• SCHEMBL2492398
• Z291235530
• FT-0679435
• MFCD00270290
• D71214
• A881799
• AKOS000163659
• NSC-94042
• CS-0137007
• SY083153
• DB-028448
• ALBB-008879

• MDL： MFCD00270290
• Inchi： 1S/C6H7ClN2O/c1-2-10-6-4-3-5(7)8-9-6/h3-4H,2H2,1H3
• InChI Key： FFEBQGWXQGASGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCC

Computed Properties

• Exact Mass: 158.02500
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.235
• Melting Point: 60-62 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.514
• PSA: 35.01000
• LogP: 1.52870
• Vapor Pressure: No data available

3-Chloro-6-ethoxypyridazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Chloro-6-ethoxypyridazine

Recent Advances in the Study of 3-Chloro-6-ethoxypyridazine (CAS: 17321-20-9) in Chemical Biology and Pharmaceutical Research

3-Chloro-6-ethoxypyridazine (CAS: 17321-20-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridazine core substituted with chloro and ethoxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its importance in interdisciplinary research.

One of the most notable advancements in the study of 3-Chloro-6-ethoxypyridazine is its role as a building block for the synthesis of novel pharmacophores. Researchers have utilized this compound to develop derivatives with enhanced biological activity, particularly in the areas of antimicrobial and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloro-6-ethoxypyridazine exhibited potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

In addition to its antimicrobial properties, 3-Chloro-6-ethoxypyridazine has shown promise in the development of anticancer therapies. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines, such as HeLa and MCF-7, while sparing normal cells. The researchers identified the chloro and ethoxy substituents as critical for the compound's ability to interact with specific molecular targets involved in cancer cell proliferation and apoptosis.

The synthetic versatility of 3-Chloro-6-ethoxypyridazine has also been explored in the context of agrochemical development. A 2022 study in Pest Management Science highlighted its use as a precursor for the synthesis of novel herbicides and fungicides. The study found that derivatives of this compound exhibited strong herbicidal activity against common weeds, with minimal environmental impact. This research underscores the potential of 3-Chloro-6-ethoxypyridazine in addressing global challenges related to food security and sustainable agriculture.

From a methodological perspective, recent studies have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling to elucidate the structural and electronic properties of 3-Chloro-6-ethoxypyridazine. These techniques have provided valuable insights into the compound's reactivity and interaction with biological targets, facilitating the rational design of more effective derivatives. For example, a 2023 study in the Journal of Molecular Structure used density functional theory (DFT) calculations to predict the optimal substitution patterns for enhancing the compound's bioactivity.

Despite these advancements, challenges remain in the large-scale synthesis and application of 3-Chloro-6-ethoxypyridazine. Issues such as yield optimization, purification, and stability under various conditions need to be addressed to fully realize its potential. Future research directions may focus on developing greener synthetic routes, improving the compound's pharmacokinetic properties, and exploring its applications in emerging fields such as nanotechnology and drug delivery systems.

In conclusion, 3-Chloro-6-ethoxypyridazine (CAS: 17321-20-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial and anticancer agents to agrochemicals, highlight its significance in addressing pressing global challenges. Continued research into its synthesis, derivatives, and mechanisms of action will undoubtedly yield further breakthroughs, solidifying its role as a cornerstone in modern chemical and biomedical sciences.